5-[2-(Trifluoromethoxy)phenyl]thiophene-2-carbaldehyde

• CAS No.: 675596-29-9
• Molecular Formula: C12H7F3O2S
• Molecular Weight: 272.24 g/mol
• IUPAC Name: 5-[2-(trifluoromethoxy)phenyl]thiophene-2-carbaldehyde
• InChI: InChI=1S/C12H7F3O2S/c13-12(14,15)17-10-4-2-1-3-9(10)11-6-5-8(7-16)18-11/h1-7H
• InChI Key: OATAAIVPIAUIQW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CC=C(S2)C=O)OC(F)(F)F

Description

5-[2-(Trifluoromethoxy)phenyl]thiophene-2-carbaldehyde is a useful research compound. Its molecular formula is C12H7F3O2S and its molecular weight is 272.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-trifluoromethoxy-1-bromobenzene (0.21 mL) and 5-formyl-2-thiophene boronic acid (0.23 g) in DME (11 mL) were added Pd(OAc)2 (0.014 g) and Ph3P (0.033 g) followed by 2M sodium carbonate (1 mL) and water (1 mL). The mixture was stirred at rt for 3 h. The reaction was diluted with ethylacetate (20 mL) and washed with water and brine, and then dried (sodium sulfate). The crude product was purified by flash-chromatography using acetone-hexanes (1:4) to give the desired 5-(2-trifluoromethoxyphenyl)thiophene-2-aldehyde as an oil [MS data: m/e 273 (M+1)+]. The aldehyde (0.15 g), thus obtained, was then condensed with 2,4-thiazolidine-2,4-dione in the presence of benzoic acid and piperidine under the conditions described in EXAMPLE 5 to give the title compound 5-(5-(2-trifluoromethoxyphenyl)thienylidene)thiazolidine-2,4-dione.